Cas no 2228617-28-3 (3-2-(1-aminocyclopropyl)propan-2-ylphenol)

• Product Name: 3-2-(1-aminocyclopropyl)propan-2-ylphenol
• CAS No: 2228617-28-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5838161
• PubChem ID: 165670991
• Update Time: 2025-07-16

3-2-(1-aminocyclopropyl)propan-2-ylphenol Chemical and Physical Properties

Names and Identifiers

• 3-2-(1-aminocyclopropyl)propan-2-ylphenol
• 3-[2-(1-aminocyclopropyl)propan-2-yl]phenol
• EN300-1801094
• 2228617-28-3

• Inchi： 1S/C12H17NO/c1-11(2,12(13)6-7-12)9-4-3-5-10(14)8-9/h3-5,8,14H,6-7,13H2,1-2H3
• InChI Key： ZYJPMRGFIHEWGM-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-2-(1-aminocyclopropyl)propan-2-ylphenol

Comprehensive Overview of 3-2-(1-aminocyclopropyl)propan-2-ylphenol (CAS No. 2228617-28-3): Properties, Applications, and Research Insights

The compound 3-2-(1-aminocyclopropyl)propan-2-ylphenol (CAS No. 2228617-28-3) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This phenol derivative, characterized by its aminocyclopropyl moiety, offers a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its hydrogen-bonding capabilities and steric effects, which make it a promising candidate for modulating biological activity.

In the context of current trends, the demand for novel bioactive compounds and small-molecule modulators has surged, driven by advancements in precision medicine and targeted therapies. 3-2-(1-aminocyclopropyl)propan-2-ylphenol aligns with these trends, as its structure allows for selective interactions with enzymes and receptors. A growing number of studies explore its potential in neurodegenerative disease research and anti-inflammatory applications, addressing common search queries like "new treatments for Alzheimer's" or "natural phenol derivatives in medicine."

From a synthetic chemistry perspective, the cyclopropylamine group in this compound introduces intriguing challenges and opportunities. Cyclopropane rings are known for their ring strain, which can enhance reactivity and binding affinity. This property is frequently discussed in forums and publications focusing on structure-activity relationships (SAR) and fragment-based drug design. The compound's phenolic hydroxyl group further expands its utility, enabling derivatization for solubility optimization or prodrug development.

Environmental and sustainability considerations also play a role in the interest surrounding CAS No. 2228617-28-3. With increasing scrutiny on green chemistry practices, researchers are investigating eco-friendly synthesis routes for such derivatives. Questions like "how to reduce waste in phenol synthesis" or "biocatalytic approaches for aminocyclopropane derivatives" reflect this shift. The compound's potential as a biodegradable intermediate adds to its appeal in industrial applications.

Analytical characterization of 3-2-(1-aminocyclopropyl)propan-2-ylphenol typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods help elucidate its conformational preferences and intermolecular interactions—topics frequently searched by chemistry students and professionals. The compound's chiral center (when present) also makes it relevant to discussions about enantioselective synthesis and chiral separation techniques.

In material science applications, the phenolic-amine synergy in this compound has shown promise for developing advanced polymers with tailored thermal and mechanical properties. This aligns with industry searches for "high-performance phenolic resins" or "amine-functionalized materials." The hydrogen-bond donor-acceptor balance in its structure may contribute to self-assembling materials or molecular recognition systems.

Safety profiles and regulatory aspects of CAS No. 2228617-28-3 remain an active area of investigation. While not classified as hazardous under current standards, proper handling protocols for amino-containing phenols are emphasized in laboratory guidelines. This addresses common workplace safety queries while maintaining compliance with global chemical regulations.

The commercial availability of 3-2-(1-aminocyclopropyl)propan-2-ylphenol through specialty chemical suppliers has facilitated broader research access. Procurement-related searches often include terms like "high-purity aminocyclopropylphenol suppliers" or "custom synthesis of CAS 2228617-28-3." The compound's structure-activity landscape continues to evolve through academic-industrial collaborations, particularly in fragment library development for high-throughput screening.

Future research directions may explore the compound's metabolic stability and pharmacokinetic properties, responding to the pharmaceutical industry's need for drug-like molecules. Its scaffold diversity could inspire new medicinal chemistry campaigns, especially in areas like GPCR modulation or protein-protein interaction inhibition. These possibilities resonate with trending searches about "next-generation drug discovery tools" and "privileged structures in medicinal chemistry."